Cas no 78679-20-6 (Tubercidin 5'-diphosphate-5'-1,2-dipalmitin)

• Product Name: Tubercidin 5'-diphosphate-5'-1,2-dipalmitin
• CAS No: 78679-20-6
• MF: C₄₆H₈₂N₄O₁₄P₂
• MW: 977.109216213226
• CID: 567265
• Update Time: 2023-08-02

Tubercidin 5'-diphosphate-5'-1,2-dipalmitin Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[1,3-dihydroxy-1,3-dioxido-6-[(1-oxohexadecyl)oxy]-9-oxo-2,4,8-trioxa-1,3-diphosphatetracos-1-yl]-b-D-arabinofuranosyl]-, (R)- (9CI)
• [(2R)-3-[[[(2R,3S,4S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• tubercidin 5'-diphosphate-5'-1,2-dipalmitin
• Tudp-dipalmitin
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 7-(5-O-(1,3-dihydroxy-6-((1-oxohexadecyl)oxy)-9-oxo-2,4,8-trioxa-1,3-diphosphatetracos-1-yl)-beta-D-arabinofuranosyl)-, P,P'-dioxide, (R)-
• Tubercidin 5'-diphosphate-5'-1,2-dipalmitin

• Inchi： 1S/C46H82N4O14P2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-40(51)59-33-37(62-41(52)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)34-60-65(55,56)64-66(57,58)61-35-39-42(53)43(54)46(63-39)50-32-31-38-44(47)48-36-49-45(38)50/h31-32,36-37,39,42-43,46,53-54H,3-30,33-35H2,1-2H3,(H,55,56)(H,57,58)(H2,47,48,49)/t37-,39-,42-,43+,46-/m1/s1
• InChI Key： QYRBORBXERREBG-DNCZDIPLSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=CC3=C(N)N=CN=C23)O1)O)O

Computed Properties

• Exact Mass: 976.530276
• Monoisotopic Mass: 976.530276
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 66
• Rotatable Bond Count: 42
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 261

Experimental Properties

• Density: 1.28
• Boiling Point: 992.6°C at 760 mmHg
• Flash Point: 554.1°C
• Refractive Index: 1.566
• PSA: 280.93000
• LogP: 10.88210